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Compound of Interest

Compound Name: 3-Methoxybenzylzinc chloride

CAS No.: 312693-16-6

Cat. No.: B1588216

Get Quote

Part 1: Executive Technical Summary
3-Methoxybenzylzinc chloride (CAS: 312693-16-6) is a specialized organozinc reagent used

primarily in Negishi cross-coupling reactions for the synthesis of biaryl motifs in pharmaceutical

intermediates. Unlike Grignard reagents, organozincs offer higher functional group tolerance

but present unique handling challenges due to their sensitivity to moisture and air.

This guide moves beyond standard Safety Data Sheet (SDS) boilerplate, providing a

mechanistic understanding of the reagent's hazards and a field-validated protocol for its

manipulation under inert atmospheres.

Part 2: Chemical Identity & Physicochemical Profile
The following data characterizes the standard commercial formulation (0.5 M solution in THF).
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Parameter Specification Notes

Chemical Name 3-Methoxybenzylzinc chloride

CAS Number 312693-16-6

Molecular Formula C₈H₉ClOZn

Molecular Weight 222.00 g/mol

Appearance Clear to slightly cloudy liquid
Gray precipitate indicates Zn⁰

aggregation

Solvent Matrix Tetrahydrofuran (THF) Stabilized with BHT (usually)

Density 0.96 g/mL (at 25 °C)

Flash Point -17 °C (1.4 °F) Driven by THF solvent

Boiling Point 66 °C (THF)

Water Solubility Reacts violently
Hydrolysis releases HCl and

Zn(OH)₂

Part 3: Hazard Architecture & Mechanistic
Toxicology
The "Dual-Threat" Hazard Profile
This reagent combines the flammability of an ether solvent with the water-reactivity of an

organometallic species.

Hydrolytic Corrosivity (The Hidden Burn): Upon contact with moisture (skin, mucous

membranes), the Zn-C bond cleaves.

Mechanism:[1][2]

Result: Immediate thermal injury from the exotherm, followed by chemical burns from

generated Hydrochloric Acid (HCl).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.vulcanchem.com/product/vc14028097
https://www.slideshare.net/slideshow/organozinc-reagent/235266658
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peroxide Formation (The Time Bomb): The THF solvent can form explosive organic

peroxides upon prolonged exposure to air.

Control: Test for peroxides every 3 months using quantofix sticks; discard if >100 ppm.

Carcinogenicity Warning (H351): Classified as "Suspected of causing cancer." This

classification often stems from the 3-methoxybenzyl chloride precursor (an alkylating agent)

or the THF solvent (confirmed animal carcinogen). Treat all aerosols as potential DNA-

alkylating hazards.

GHS Classification Matrix
Hazard Class Category H-Code Statement

Flammable Liquid Cat 2
H225: Highly flammable liquid

and vapor.

Skin Corr./Irrit. Cat 1B
H314: Causes severe skin

burns and eye damage.[3][4]

Acute Toxicity Cat 4 H302: Harmful if swallowed.

STOT - SE Cat 3
H335: May cause respiratory

irritation (THF vapor).

Carcinogenicity Cat 2
H351: Suspected of causing

cancer.

Part 4: Engineering Controls & PPE (The Barrier
Concept)
Do not rely solely on PPE.[4] The primary barrier must be engineering controls.

Primary Containment:Glovebox (Nitrogen/Argon atmosphere) is the gold standard.

Secondary Containment:Schlenk Line (Double manifold: Vacuum/Inert Gas) if a glovebox is

unavailable.

Glove Selection (Critical):
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Standard Nitrile:Insufficient for prolonged contact with THF (Breakthrough < 5 mins).

Recommendation: Use Silver Shield (Laminate) gloves or double-gloved Nitrile (change

immediately upon splash).

Eye Protection: Chemical splash goggles + Face shield. Standard safety glasses are

inadequate for pressurized cannula transfers.

Part 5: Operational Protocol – Safe Transfer &
Handling
The "Positive Pressure" Cannula Transfer
Why this method? Pouring organozincs introduces moisture, deactivating the reagent

(protonolysis) and creating fire risks. Cannula transfer maintains a closed, inert system.

Step-by-Step Workflow
Preparation:

Flame-dry the receiving flask and purge with Argon (3x cycles).

Secure the reagent bottle with a clamp; do not hold it by hand.

Pressure Equalization:

Insert an inert gas line (Argon) into the reagent bottle septum to create positive pressure.

Insert a vent needle into the receiving flask septum.[5][6]

The Transfer:

Insert a double-tipped stainless steel needle (16-18 gauge) into the reagent bottle,

submerged in the liquid.

Push the other end through the receiving flask septum.

Mechanism:[1][2] The pressure differential (
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) drives the liquid flow.

Termination:

Pull the cannula tip out of the liquid in the source bottle but keep it inside the bottle to

drain.

Remove the cannula from the receiving flask first, then the source.

Visualization: Inert Atmosphere Transfer Logic

Source: Reagent Bottle Transfer Mechanism Destination: Reaction Flask
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(Ar Purged)
Deposits Bubbler/Vent

(Pressure Release)
Displaces Gas

Click to download full resolution via product page

Caption: Figure 1. Logic flow for positive-pressure cannula transfer. Ensuring source pressure

exceeds receiver pressure prevents backflow and air contamination.

Part 6: Emergency Response Architecture
Fire Suppression (Class B/D Hybrid)

Do NOT use: Water, Water Jet, or Halon (reacts with Zn).

Primary Agent: Dry Chemical (ABC Powder) or Carbon Dioxide (CO₂) for solvent fires.

Metal Involvement: If the solvent burns off and solid Zinc metal ignites, use Class D (Met-L-

X) or dry sand.

Spill Neutralization Protocol
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Context: A 50mL spill in a fume hood.

Isolate: Close hood sash immediately. Evacuate if spill is outside the hood.

Smother: Cover spill with Vermiculite or dry sand to suppress vapor and absorb liquid.

Quench (The "Step-Down" Method):

Do not add water directly.

Add Isopropanol (IPA) or tert-Butanol to the absorbed material to slowly protonate the

organozinc.

Reaction:

(Slower exotherm).

Once gas evolution ceases, add water, then dilute HCl.

Visualization: Spill Decision Matrix
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Spill Detected

Assess Volume & Location

< 100mL (Inside Hood)

Contained

> 100mL or Outside Hood

Uncontained

Cover with Vermiculite/Sand
(NO WATER)

EVACUATE LAB
Call HazMat

Step 1: Add Isopropanol
(Slow Protonolysis)

Wait for gas
evolution to stop

Step 2: Add Water
(Hydrolysis)

Dispose as Hazardous
Zinc Waste

Click to download full resolution via product page

Caption: Figure 2. Decision matrix for organozinc spill response. Prioritizes containment and

gradual quenching to manage exothermic risks.

Part 7: Storage & Stability
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Temperature: Store at 2–8 °C.

Headspace: Must be kept under Argon/Nitrogen.[6] Re-seal with Parafilm and electrical tape

after use.

Precipitation: If a white solid forms (ZnCl₂ or Zn(OH)₂), the reagent may have hydrolyzed.

Titration: Before critical reactions, titrate using the Iodine Method [1].

Protocol: Aliquot reagent into I₂/THF solution.[7] The disappearance of the brown color

indicates the endpoint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://riekemetals.com/downloads/RiekeZincGuide.pdf
http://orgsyn.org/Content/pdfs/procedures/v89p0283.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/498793
https://www.benchchem.com/product/b1588216/docs#technical-guide-safe-handling-and-msds-architecture-for-3-methoxybenzylzinc-chloride
https://www.benchchem.com/product/b1588216/docs#technical-guide-safe-handling-and-msds-architecture-for-3-methoxybenzylzinc-chloride
https://www.benchchem.com/product/b1588216/docs#technical-guide-safe-handling-and-msds-architecture-for-3-methoxybenzylzinc-chloride
https://www.benchchem.com/product/b1588216/docs#technical-guide-safe-handling-and-msds-architecture-for-3-methoxybenzylzinc-chloride
https://www.benchchem.com/product/b1588216?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

